N,N-diethyl-3-[(phenylsulfonyl)amino]benzamide

• IUPAC Name: 3-(benzenesulfonamido)-N,N-diethylbenzamide
• InChI: InChI=1S/C17H20N2O3S/c1-3-19(4-2)17(20)14-9-8-10-15(13-14)18-23(21,22)16-11-6-5-7-12-16/h5-13,18H,3-4H2,1-2H3
• InChI Key: AOLVNDUUXURRDJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

N,N-diethyl-3-[(phenylsulfonyl)amino]benzamide, commonly known as DPEPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of sulfonylurea compounds and has been found to have promising effects in various biological systems.

Mechanism of Action

The mechanism of action of DPEPA involves the inhibition of specific enzymes and receptors in various biological systems. For instance, DPEPA inhibits the activity of sulfonylurea receptor 1 (SUR1), which is involved in insulin secretion. Additionally, DPEPA inhibits the activity of protein tyrosine phosphatase 1B (PTP1B), which is a negative regulator of insulin signaling. Moreover, DPEPA inhibits the aggregation of amyloid-beta peptides by interacting with specific amino acid residues.
Biochemical and Physiological Effects:
DPEPA has been found to have various biochemical and physiological effects in different biological systems. For instance, DPEPA has been shown to increase insulin secretion and improve glucose uptake in pancreatic beta cells. Moreover, DPEPA has been found to induce apoptosis in cancer cells by activating specific signaling pathways. Additionally, DPEPA has been found to inhibit the aggregation of amyloid-beta peptides by interfering with their conformational stability.

Advantages and Limitations for Lab Experiments

One of the major advantages of DPEPA is its high potency and selectivity towards specific enzymes and receptors. Moreover, DPEPA has a relatively low toxicity profile and can be easily synthesized in the laboratory. However, one of the limitations of DPEPA is its poor solubility in water, which can limit its bioavailability in vivo.

Future Directions

There are several future directions for the research on DPEPA. One of the potential areas of research is the development of novel DPEPA derivatives with improved solubility and bioavailability. Moreover, the potential applications of DPEPA in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis, can be explored. Additionally, the mechanism of action of DPEPA in different biological systems can be further elucidated to identify potential targets for drug development. Finally, the efficacy and safety of DPEPA can be evaluated in clinical trials to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of DPEPA involves the reaction of N,N-diethyl-3-nitrobenzamide with phenylsulfonyl chloride in the presence of a base. The resulting product is then purified through column chromatography to obtain the final product.

Scientific Research Applications

DPEPA has been extensively studied for its potential applications in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. It has been found to exhibit anti-tumor activity by inducing apoptosis in cancer cells and inhibiting their proliferation. Moreover, DPEPA has been shown to have hypoglycemic activity by stimulating insulin secretion and improving glucose uptake in cells. Additionally, DPEPA has been found to have neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.